Cas no 625826-72-4 (2-Pyridinecarbonitrile, 3-[(1-methylethyl)thio]-)

• Product Name: 2-Pyridinecarbonitrile, 3-[(1-methylethyl)thio]-
• CAS No: 625826-72-4
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 439277
• PubChem ID: 58788901
• Update Time: 2025-04-19

2-Pyridinecarbonitrile, 3-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 3-[(1-methylethyl)thio]-
• 3-propan-2-ylsulfanylpyridine-2-carbonitrile
• AKOS020181708
• 625826-72-4
• ZMCMMJSKPRBHBA-UHFFFAOYSA-N
• 3-[(Propan-2-yl)sulfanyl]pyridine-2-carbonitrile
• 3-(Isopropylthio)picolinonitrile
• DTXSID40730051
• SCHEMBL4611591

• Inchi： 1S/C9H10N2S/c1-7(2)12-9-4-3-5-11-8(9)6-10/h3-5,7H,1-2H3
• InChI Key： ZMCMMJSKPRBHBA-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=NC=CC=1)C(C)C

Computed Properties

• Exact Mass: 178.0566
• Monoisotopic Mass: 178.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62Ų

Experimental Properties

• PSA: 36.68